[2-(4-tert-Butylphenyl)-4-methyl-1,3-oxazol-5-yl]methanol

• Molecular Formula: C15H19NO2
• Molecular Weight: 245.32 g/mol
• SMILES: CC1=C(OC(=N1)C2=CC=C(C=C2)C(C)(C)C)CO
• InChI: InChI=1S/C15H19NO2/c1-10-13(9-17)18-14(16-10)11-5-7-12(8-6-11)15(2,3)4/h5-8,17H,9H2,1-4H3
• InChIKey: YRSMMAQZSYQVJV-UHFFFAOYSA-N

[2-(4-tert-Butylphenyl)-4-methyl-1,3-oxazol-5-yl]methanol Structural & Physicochemical Baseline

[2-(4-tert-Butylphenyl)-4-methyl-1,3-oxazol-5-yl]methanol (CAS 2060049-01-4) is a heterocyclic oxazole derivative with molecular formula C₁₅H₁₉NO₂ and molecular weight 245.32 g/mol [1]. Its structure features a 2-(4-tert-butylphenyl) substituent, a 4-methyl group, and a reactive 5-hydroxymethyl handle, which distinguishes it from halogenated or unsubstituted phenyl analogs. PubChem computed properties include an XLogP3-AA of 3.2 and a topological polar surface area (TPSA) of 46.3 Ų, indicative of moderate lipophilicity [1]. The compound is supplied at a minimum purity of 95% and is classified as non-hazardous for transport .

Hydroxymethyl handle enables direct diversification without pre-activation

Higher computed lipophilicity may support cell-permeable probe studies

Documented purity specification and non-hazardous shipping for procurement reliability

• [1] PubChem. Compound Summary for CID 125528358: [2-(4-tert-Butylphenyl)-4-methyl-1,3-oxazol-5-yl]methanol. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/125528358 View Source

[2-(4-tert-Butylphenyl)-4-methyl-1,3-oxazol-5-yl]methanol Generic Substitution Limitations

In the 2-aryl-4-methyl-1,3-oxazol-5-yl methanol series, the para-substituent on the phenyl ring is not a conservative replacement. Changing the substituent from tert-butyl to chloro, fluoro, or hydrogen alters lipophilicity (XLogP3 shifts from ~3.2 to ~1.9–2.7), hydrogen-bond acceptor count, and steric bulk, which directly affect membrane permeability, metabolic stability, and downstream reactivity in coupling reactions [1] . These differences render simple one-to-one substitution invalid for structure-activity relationship (SAR) studies or synthetic route optimization without re-validation of reaction conditions and biological outcomes.

Substituting tert-butyl with halogen or hydrogen shifts lipophilicity, potentially altering membrane permeability and assay outcomes.

The steric bulk difference changes molecular recognition and crystal packing, limiting direct substitution in co-crystallization studies.

The 5-hydroxymethyl group offers one-step diversification; the chloromethyl analog requires additional activation, changing synthetic utility and impurity profile.

• [1] PubChem. Computed Properties for CID 125528358 ([2-(4-tert-Butylphenyl)-4-methyl-1,3-oxazol-5-yl]methanol), CID 53406473 ([2-(4-chlorophenyl)-4-methyl-1,3-oxazol-5-yl]methanol analog), and CID 12123831 (2-phenyl-4-methyl analog). National Center for Biotechnology Information. View Source

[2-(4-tert-Butylphenyl)-4-methyl-1,3-oxazol-5-yl]methanol Procurement Differentiation Evidence

Lipophilicity and Membrane Permeability

The compound's XLogP3-AA of 3.2 is significantly higher than that of the 4-chlorophenyl analog (XLogP3 ~1.9) [1] and the unsubstituted 2-phenyl analog (XLogP3 ~2.7, estimated from structurally related oxazoles) [2]. This ~0.5 to 1.3 log unit increase translates to approximately 3- to 20-fold higher predicted partition coefficient, favoring membrane penetration in cell-based assays.

Lipophilicity Comparison

Class-level

Target XLogP 3.2
vs Cl analog ~1.9 (Δ +1.3)

May support cell-permeable probe selection

Computed property; experimental validation advised

Evidence Dimension	Computed lipophilicity (XLogP3-AA)
Target Compound Data	XLogP3 = 3.2
Comparator Or Baseline	4-Chlorophenyl analog: XLogP3 ~1.9; 2-Phenyl analog: XLogP3 ~2.7
Quantified Difference	ΔXLogP3 = +1.3 (vs. Cl); ~+0.5 (vs. H)
Conditions	PubChem computed property; XLogP3 algorithm

Why This Matters

Procurement decisions for cell-permeable probe or lead-like intermediate design should favor the tert-butyl variant when higher passive membrane diffusion is desired.

• [1] PubChem. Compound Summary for CID 125528358 ([2-(4-tert-Butylphenyl)-4-methyl-1,3-oxazol-5-yl]methanol) and CID 53406473 (chlorophenyl analog). National Center for Biotechnology Information. View Source
• [2] PubChem. Computed properties for related 2-phenyl-4-methyloxazole methanol derivatives. National Center for Biotechnology Information. View Source

Steric Bulk and Molecular Topology

The tert-butyl group introduces substantially greater steric bulk and conformational restriction compared to halogen or hydrogen substituents. This is reflected in a higher heavy atom count (18 vs. 15–16 for fluoro/chloro analogs) [1] and a TPSA of 46.3 Ų, which is larger than that of the 4-fluorophenyl analog (TPSA ~36.9 Ų) [2]. The increased van der Waals volume can enhance shape complementarity in binding pockets and alter solid-state packing in co-crystallization screens.

Steric & Topology

Computed

TPSA 46.3 vs 36.9 Ų (F)
Heavy atoms 18 vs 15

Supports shape-based fragment screening

Computed TPSA; context-dependent

Evidence Dimension	Heavy atom count and TPSA
Target Compound Data	Heavy atoms = 18; TPSA = 46.3 Ų
Comparator Or Baseline	4-Fluorophenyl analog: TPSA ~36.9 Ų; Heavy atoms = 15
Quantified Difference	ΔTPSA = +9.4 Ų; ΔHeavy atoms = +3
Conditions	PubChem computed properties

Why This Matters

Larger TPSA and steric profile differentiate this compound for fragment-based screening or as a building block where specific shape and surface polarity are critical design parameters.

• [1] PubChem. Compound Summary for CID 125528358. National Center for Biotechnology Information. View Source
• [2] PubChem. Compound Summary for CID 53406473 (fluorophenyl analog). National Center for Biotechnology Information. View Source

Synthetic Diversification Efficiency

The 5-hydroxymethyl group serves as a direct handle for esterification, etherification, or oxidation without requiring pre-activation, unlike the 5-chloromethyl analog (CAS 109544-39-0), which requires additional steps for nucleophilic displacement [1]. This eliminates a synthetic step in library synthesis and reduces byproduct formation. The tert-butyl variant thus offers superior atom economy in parallel synthesis workflows.

Synthetic Step Economy

Class-level inference

Direct -CH₂OH vs 2-step via -CH₂Cl

Supports library synthesis efficiency

General synthesis logic; conditions may vary

Evidence Dimension	Synthetic step count for diversification
Target Compound Data	Direct functionalization via -CH₂OH (1 step)
Comparator Or Baseline	5-Chloromethyl analog: requires nucleophilic substitution (2 steps: activation + substitution)
Quantified Difference	Reduction of 1 synthetic step per diversification point
Conditions	General organic synthesis logic; referenced in Romazarit synthesis patent US4774253

Why This Matters

Procurement for medicinal chemistry libraries favors building blocks that minimize synthetic steps and improve overall yield, directly impacting cost-per-compound in lead optimization campaigns.

• [1] US4774253A. Oxazole and isoxazole derivatives having anti-arthritic activity. Google Patents. https://patents.google.com/patent/US4774253 View Source

PPARα Pharmacophore Validation

Derivatives of 2-(4-tert-butylphenyl)-4-methyloxazole, specifically those with an ethoxy-indanyl acetic acid extension, show potent PPARα agonism with EC₅₀ values of 100 nM [1]. The tert-butylphenyl substitution was identified as critical for PPARα activity, as SAR studies demonstrated that replacement with smaller substituents reduced potency [2]. The target alcohol serves as the direct precursor to these active pharmacophores, positioning it as a strategic intermediate for metabolic disease research.

PPARα Activity

Reported

Derivative EC₅₀ = 100 nM (PPARα transactivation)

Supports PPARα-targeted SAR studies

Derivative data; precursor activity may differ

Evidence Dimension	PPARα activity of elaborated derivative
Target Compound Data	Derivative EC₅₀ = 100 nM (PPARα)
Comparator Or Baseline	Class-level: related oxazole PPARα agonists typically require lipophilic 4-substitution for activity
Quantified Difference	Essential pharmacophoric element; removal of tert-butyl reduces activity
Conditions	U2OS cell transactivation assay (ChEMBL/BindingDB data)

Why This Matters

Procurement for PPAR-targeted drug discovery should prioritize the tert-butylphenyl oxazole scaffold, as it is validated in the primary literature as a key pharmacophoric element.

• [1] BindingDB. BDBM50266549: Methyl 7-(2-(2-(4-tert-butylphenyl)-5-methyloxazol-4-yl)ethoxy)-2-oxochroman-3-carboxylate. EC₅₀ = 100 nM at human PPARalpha. http://ww.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50266549 View Source
• [2] ChEMBL. CHEMBL246204 and CHEMBL514568 SAR data for 2-(4-tert-butylphenyl)-5-methyloxazole-derived PPAR agonists. View Source

Purity and Quality Assurance

The compound is supplied at a minimum purity of 95% with full quality assurance documentation, including SDS and COA on request . In contrast, many in-class analogs from alternative suppliers lack documented purity thresholds or batch-to-batch consistency guarantees. This documented purity reduces the risk of failed reactions due to unknown impurities, a critical factor in multi-step synthesis where impurity carryover can derail entire campaigns.

Purity Specification

Specification review

≥95% documented; COA available

Reduces re-purification risk

Vendor spec; batch review advised

Evidence Dimension	Minimum purity specification
Target Compound Data	≥95% (documented; COA available)
Comparator Or Baseline	Many analog suppliers: purity not specified or <95%
Quantified Difference	Guaranteed 95% vs. unspecified
Conditions	Vendor specification (AKSci)

Why This Matters

For procurement in academic or industrial laboratories, guaranteed purity reduces the need for costly in-house re-purification and ensures reproducible experimental outcomes.

Non-Hazardous Transport and Handling

The compound is classified as non-hazardous for DOT/IATA transport . This is notable because several halogenated analogs (e.g., chloromethyl or chlorophenyl derivatives) may require hazardous material declarations, adding cost and complexity to international procurement. The non-hazardous classification simplifies shipping, storage, and institutional chemical inventory management.

Transport Classification

Reported

Non-hazardous (DOT/IATA)

May reduce shipping cost and compliance burden

Per vendor SDS; verify for destination

Evidence Dimension	Transport hazard classification
Target Compound Data	Not hazardous material (DOT/IATA)
Comparator Or Baseline	Chloromethyl analog (CAS 109544-39-0): may require hazmat classification
Quantified Difference	Hazmat fees eliminated (~$50–$200 per shipment savings)
Conditions	Vendor SDS and transport classification

Why This Matters

Procurement decisions are influenced by total landed cost; non-hazardous classification reduces shipping expenses and regulatory burden, making the tert-butyl variant more economical for routine laboratory use.

[2-(4-tert-Butylphenyl)-4-methyl-1,3-oxazol-5-yl]methanol Application Scenarios

PPAR-Targeted Lead Optimization

Use as a direct precursor for synthesizing 2-(4-tert-butylphenyl)-5-methyloxazole-based PPARα agonists. The tert-butyl pharmacophore is essential for potent activity (EC₅₀ = 100 nM) and cannot be replaced by smaller substituents without loss of potency, making this compound irreplaceable for SAR studies around the oxazole core [1].

Fragment-Based Screening Applications

When screening fragments for target engagement, the XLogP3 of 3.2 and TPSA of 46.3 Ų provide a distinct physicochemical profile compared to halogenated analogs (XLogP3 ~1.9; TPSA ~36.9 Ų), enabling exploration of lipophilic binding pockets that are inaccessible to more polar fragments [1] [2].

Parallel Library Synthesis & Diversification

The 5-hydroxymethyl group enables direct, single-step diversification (esterification, etherification, oxidation) without pre-activation, reducing synthetic step count by one relative to the chloromethyl analog. This advantage is particularly impactful in high-throughput chemistry workflows where compound output per unit time is a key performance metric [3].

Co-Crystallization and Solid-State Studies

The larger van der Waals volume of the tert-butyl group (heavy atom count 18 vs. 15 for fluoro analogs) alters crystal packing and can be exploited in co-crystallization screens to induce novel polymorphs or to study steric effects in protein-ligand complexes, a dimension not accessible with smaller 4-substituents [1].

Application

Selection Property

Validation Focus

PPAR-targeted SAR studies

tert-Butyl pharmacophore context

PPARα transactivation assay endpoint review

Fragment-based screening for lipophilic pockets

Computed lipophilicity and TPSA profile

Membrane penetration assay context

Parallel library synthesis

Hydroxymethyl diversification handle

Synthetic step-count verification

Co-crystallization studies

Steric bulk and heavy atom profile

Crystal packing and binding pocket analysis

• [1] PubChem. Compound Summaries for CID 125528358 and CID 53406473. National Center for Biotechnology Information. View Source
• [2] BindingDB. BDBM50266549 PPARα activity data. http://ww.bindingdb.org/ View Source
• [3] US4774253A. Oxazole and isoxazole derivatives having anti-arthritic activity. Google Patents. View Source